Cas no 51857-11-5 (Sternbin)

• Product Name: Sternbin
• CAS No: 51857-11-5
• MF: C₁₆H₁₄O₆
• MW: 302.278765201569
• CID: 377468
• PubChem ID: 1268276
• Update Time: 2025-04-19

Sternbin Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-2,3-dihydro-5-hydroxy-7-methoxy-, (2S)-
• 7-O-Methyleriodictyol
• (2S)-2-(3,4-dihydroxyphenyl)-5-hydroxy-7-methoxy-2,3-dihydrochromen-4-one
• 4H-1-Benzopyran-4-one, 2-(3,4-dihydroxyphenyl)-2,3-dihydro-5-hydroxy-7-methoxy-, (S)-
• 7-Methoxy-3',4',5-trihydroxyflavanone
• 7-Methoxy-5,3',4'-trihydroxyflavanone
• AC1LOR5Z
• Sterubin
• W2741
• Eriodictyol 7-methyl ether
• Sternbin
• [ "Sternbin" ]
• 0IT00NY6AC
• 7-O-methyl-eriodictyol
• Q3387412
• AC-34795
• UNII-0IT00NY6AC
• (S)-2-(3,4-Dihydroxyphenyl)-5-hydroxy-7-methoxychroman-4-one
• DTXSID70199819
• 7-Methyleriodictyol; 7-O-Methyleriodictyol; Eriodictyol 7-methyl ether; Sternbin
• E87132
• FS-9958
• 7-METHYLERIODICTYOL
• 4H-1-BENZOPYRAN-4-ONE, 2-(3,4-DIHYDROXYPHENYL)-2,3-DIHYDRO-5-HYDROXY-7-METHOXY-, (2S)-
• GLXC-17926
• SCHEMBL17626618
• CS-0023259
• 51857-11-5
• HY-N2754
• AKOS032962459
• (2S)-2-(3,4-DIHYDROXYPHENYL)-2,3-DIHYDRO-5-HYDROXY-7-METHOXY-4H-1-BENZOPYRAN-4-ONE
• DSAJORLEPQBKDA-AWEZNQCLSA-N
• DA-60581
• DTXCID80122310

• Inchi： 1S/C16H14O6/c1-21-9-5-12(19)16-13(20)7-14(22-15(16)6-9)8-2-3-10(17)11(18)4-8/h2-6,14,17-19H,7H2,1H3/t14-/m0/s1
• InChI Key： DSAJORLEPQBKDA-AWEZNQCLSA-N
• SMILES： O1C2C=C(C=C(C=2C(C[C@H]1C1C=CC(=C(C=1)O)O)=O)O)OC

Computed Properties

• Exact Mass: 302.07902
• Monoisotopic Mass: 302.07903816 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 90
• Molecular Weight: 302.28
• XLogP3: 2.4
• Topological Polar Surface Area: 96.2

Experimental Properties

• Color/Form: Powder
• Density: 1.5±0.1 g/cm3
• Boiling Point: 607.2±55.0 °C at 760 mmHg
• Flash Point: 231.3±25.0 °C
• PSA: 96.22
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

Sternbin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 7-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 7-O-methylated flavonoids
• Flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone